Cas no 22452-74-0 (m,m'-sulfonyl dibenzoic acid)

• Product Name: m,m'-sulfonyl dibenzoic acid
• CAS No: 22452-74-0
• MF: C₁₄H₁₀O₆S
• MW: 306.290603160858
• CID: 912375
• PubChem ID: 519955
• Update Time: 2025-04-19

m,m'-sulfonyl dibenzoic acid Chemical and Physical Properties

Names and Identifiers

• m,m'-sulfonyl dibenzoic acid
• 3-(3-carboxyphenyl)sulfonylbenzoic acid
• 22452-74-0
• Benzoic acid, 3,3'-sulfonylbis-
• SCHEMBL2405304
• DTXSID70334203
• 3,3'-sulfonyldibenzoic acid

• Inchi： 1S/C14H10O6S/c15-13(16)9-3-1-5-11(7-9)21(19,20)12-6-2-4-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： BBECNDJSLQBLJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(C1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 306.0198
• Monoisotopic Mass: 306.01980921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 108.74